6-Chloro-N-[(1-methyl-1H-pyrazol-5-yl)methyl]pyridin-3-amine

• Molecular Formula: C10H11ClN4
• Molecular Weight: 222.67 g/mol
• IUPAC Name: 6-chloro-N-[(2-methylpyrazol-3-yl)methyl]pyridin-3-amine
• InChI: InChI=1S/C10H11ClN4/c1-15-9(4-5-14-15)7-12-8-2-3-10(11)13-6-8/h2-6,12H,7H2,1H3
• InChI Key: UMQZIQHTDHKOBU-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)CNC2=CN=C(C=C2)Cl

Description

6-Chloro-N-[(1-methyl-1H-pyrazol-5-yl)methyl]pyridin-3-amine is a heterocyclic amine featuring a pyridine core substituted with a chlorine atom at position 6 and an amine group at position 2. The amine is further functionalized with a (1-methyl-1H-pyrazol-5-yl)methyl substituent, introducing a pyrazole moiety. This structural arrangement confers unique electronic and steric properties, making it a candidate for exploration in medicinal chemistry and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Chloro-N-[(1-methyl-1H-pyrazol-5-yl)methyl]pyridin-3-amine typically involves the following steps:

Formation of the Pyrazole Moiety: The pyrazole ring can be synthesized through the reaction of hydrazine with a 1,3-diketone under acidic conditions.

Substitution on the Pyridine Ring: The chloro group is introduced to the pyridine ring via a nucleophilic substitution reaction using a suitable chlorinating agent.

Coupling Reaction: The final step involves coupling the pyrazole moiety with the chlorinated pyridine ring using a suitable base and solvent under controlled temperature conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. Techniques such as continuous flow synthesis and the use of automated reactors can enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

6-Chloro-N-[(1-methyl-1H-pyrazol-5-yl)methyl]pyridin-3-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The chloro group can be substituted with other nucleophiles, such as amines or thiols, under suitable conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Amines in the presence of a base like triethylamine.

Major Products

Oxidation: Formation of corresponding N-oxide derivatives.

Reduction: Formation of the corresponding amine derivatives.

Substitution: Formation of substituted pyridine derivatives.

Scientific Research Applications

6-Chloro-N-[(1-methyl-1H-pyrazol-5-yl)methyl]pyridin-3-amine has several applications in scientific research:

Medicinal Chemistry: It is explored for its potential as a pharmacophore in drug design, particularly for its anti-inflammatory and anticancer properties.

Biological Studies: The compound is used in studies involving enzyme inhibition and receptor binding due to its unique structural features.

Industrial Applications: It serves as an intermediate in the synthesis of more complex organic molecules used in various industries.

Mechanism of Action

The mechanism of action of 6-Chloro-N-[(1-methyl-1H-pyrazol-5-yl)methyl]pyridin-3-amine involves its interaction with specific molecular targets:

Molecular Targets: The compound targets enzymes and receptors involved in inflammatory pathways and cancer cell proliferation.

Pathways Involved: It modulates signaling pathways such as the NF-κB pathway and the MAPK pathway, leading to reduced inflammation and inhibition of cancer cell growth.

Comparison with Similar Compounds

Structural Analogues in the Pyridine-Pyrazole Family

Compounds sharing the pyridine-pyrazole backbone exhibit variations in substituent patterns that influence their physicochemical and biological properties. Key examples include:

N-Ethyl-1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine

• Structure : Pyrazole ring linked to pyridine via an ethylamine bridge.
• Molecular Weight : 203 g/mol (ESIMS [M+H]⁺) .
• Key Differences : The ethyl group instead of a chlorinated pyridine alters lipophilicity. Reduced halogen content may decrease metabolic stability compared to the chloro-substituted target compound.

N-(6-Chloro-3-nitropyridin-2-yl)-5-(1-methyl-1H-pyrazol-4-yl)isoquinolin-3-amine

• Structure: Incorporates a nitro group on pyridine and an isoquinoline-pyrazole hybrid.
• Biological Relevance : Demonstrated kinase inhibitory activity in crystallography studies, highlighting the role of nitro groups in enhancing binding affinity .

6-Chloro-N-(3,4-dichlorophenyl)pyrazine-2-carboxamide

• Structure : Pyrazine core with chloro and dichlorophenyl substituents.
• Biological Activity : 61% inhibition of M. tuberculosis H37Rv at 6.25 µg/mL .
• Key Differences : Replacement of pyridine with pyrazine alters the heteroatom configuration, affecting hydrogen-bonding capacity and microbial target specificity.

Substituent Position and Electronic Effects

Chlorine position and pyrazole substitution significantly impact molecular interactions:

• Chloro Substituents: 6-Chloro on Pyridine: Enhances lipophilicity and may improve membrane permeability (as seen in pyrazine analogs with MIC values ~6.25 µg/mL ). 3-Chloro on Pyridazine: In 3-chloro-6-(methylamino)pyridazine (similarity score 0.76), the chloro group at position 3 stabilizes the ring via resonance, differing from the target compound’s position 6 substitution .

Biological Activity

6-Chloro-N-[(1-methyl-1H-pyrazol-5-yl)methyl]pyridin-3-amine is a compound of interest due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article explores the biological activity of this compound, focusing on its mechanisms of action, therapeutic potentials, and relevant case studies.

Chemical Structure and Properties

The chemical structure of 6-Chloro-N-[(1-methyl-1H-pyrazol-5-yl)methyl]pyridin-3-amine can be represented as follows:

• Molecular Formula : C10H11ClN4
• SMILES : Cn1cc(CNc2ccc(Cl)cn2)cn1

This structure features a pyridine ring substituted with a chloro group and a pyrazole moiety, which is known for contributing to various biological activities.

The biological activity of 6-Chloro-N-[(1-methyl-1H-pyrazol-5-yl)methyl]pyridin-3-amine can be attributed to several mechanisms:

• Kinase Inhibition : The compound has been shown to inhibit specific kinases, including those involved in cancer pathways. For instance, it exhibits inhibitory potency against kinases like MPS1 and MAPKAPK2, which are critical in cell division and proliferation processes .
• Anti-Cancer Activity : Preliminary studies indicate that derivatives of pyrazole compounds often demonstrate anti-cancer properties. The presence of the pyrazole moiety may enhance the compound's ability to induce apoptosis in cancer cells through various pathways, including the inhibition of anti-apoptotic proteins .
• Anti-inflammatory Properties : Compounds containing pyrazole structures have been linked to anti-inflammatory effects, which may be beneficial in treating conditions characterized by chronic inflammation .

Biological Activity Overview

The following table summarizes key biological activities associated with 6-Chloro-N-[(1-methyl-1H-pyrazol-5-yl)methyl]pyridin-3-amine and related compounds:

Activity	Description	Reference
Kinase Inhibition	Inhibits MPS1 and MAPKAPK2 kinases involved in cancer signaling pathways
Anti-Cancer	Induces apoptosis in various cancer cell lines (e.g., H460, A549)
Anti-inflammatory	Reduces inflammatory markers in vitro and in vivo
Antimicrobial	Exhibits activity against certain bacterial strains

Case Studies

Several studies have investigated the biological activity of compounds related to 6-Chloro-N-[(1-methyl-1H-pyrazol-5-yl)methyl]pyridin-3-amine:

Case Study 1: Kinase Inhibition

A study published in Molecular Pharmacology demonstrated that a related compound effectively inhibited MPS1 kinase activity, leading to reduced tumor growth in xenograft models. The mechanism involved dual hydrogen bonding between the compound and the kinase's hinge region, highlighting the importance of structural features for activity .

Case Study 2: Anti-Cancer Efficacy

Research published in Nature reported that derivatives with similar pyrazole structures showed significant cytotoxicity against human lung cancer cell lines. The study noted that these compounds could induce cell cycle arrest and apoptosis via mitochondrial pathways .

Case Study 3: Anti-inflammatory Effects

A review article highlighted the anti-inflammatory potential of pyrazole-containing compounds, noting their ability to inhibit TNF-alpha release in LPS-stimulated macrophages. This suggests a promising avenue for developing treatments for inflammatory diseases .